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Introduction:

This document provides a detailed overview of the experimental protocols for achieving Bose-
Einstein Condensation (BEC) in a dilute gas of rubidium-87 (8’Rb) atoms. The formation of a
BEC is a quantum-mechanical phenomenon where a macroscopic number of bosons occupy
the lowest quantum state, creating a new state of matter.[1] The protocols outlined below are
based on a combination of laser cooling and trapping, followed by magnetic trapping and
evaporative cooling, which are standard techniques in the field of ultracold atom physics.[1]

I. Experimental Overview

The process of creating a 8’Rb BEC can be broadly divided into three main stages:

e Laser Cooling and Trapping: A magneto-optical trap (MOT) is used to capture and cool a
cloud of 8’Rb atoms from a background vapor to microkelvin temperatures.[2]

e Magnetic Trapping: The pre-cooled atoms are then transferred to a magnetic trap, which
confines them based on their magnetic dipole moment.

o Evaporative Cooling: The final cooling to nanokelvin temperatures, required for the BEC
phase transition, is achieved by selectively removing the most energetic atoms from the
magnetic trap.
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Below is a diagram illustrating the overall experimental workflow.

Experimental Setup
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Experimental workflow for creating a Rubidium-87 Bose-Einstein Condensate.

Il. Detailed Protocols and Methodologies
Laser Cooling and Magneto-Optical Trapping (MOT)

The first step is to create a cloud of cold 8’Rb atoms using a MOT. The MOT uses a
combination of laser light and a quadrupole magnetic field to exert a position- and velocity-
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dependent force on the atoms, cooling and trapping them at the center of the magnetic field.
Experimental Protocol:

e Vacuum Preparation: A clean, ultra-high vacuum (UHV) environment (< 1071° Torr) is
essential to minimize collisions between the cold atoms and background gas, which would
limit the lifetime of the trap.

e Rubidium Vapor Source: A rubidium dispenser is heated to introduce a vapor of 8’Rb atoms
into the vacuum chamber.

e Laser System:

o Cooling Laser: A laser is tuned slightly below the 5S1/2 (F=2) — 5Ps/2 (F'=3) atomic
transition of 8’Rb (D2 line at 780.02 nm).[3] This red-detuning is crucial for the Doppler
cooling mechanism.

o Repumper Laser: A second laser is tuned to the 5Si1/> (F=1) — 5Ps/2 (F'=2) transition.[2]
This prevents atoms from falling into the F=1 ground state, which is a dark state for the
cooling laser, and pumps them back into the cooling cycle.[2]

 MOT Configuration:

o Three pairs of counter-propagating laser beams with orthogonal circular polarizations are
directed to intersect at the center of the vacuum chamber.

o A pair of anti-Helmholtz coils generates a quadrupole magnetic field with a zero-field point
at the intersection of the laser beams. The magnetic field gradient causes a position-
dependent Zeeman shift of the atomic energy levels, which is the basis for the trapping
mechanism.

Quantitative Data for MOT Stage:
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Parameter Typical Value Reference
Cooling Laser

Wavelength 780.02 nm [3]
Detuning -10 to -20 MHz (red-detuned) [2]

Power per beam 5-10 mw [4]

Beam Diameter ~1cm

Repumper Laser

780.02 nm (tuned to F=1 -

Wavelength F=2) [2]

Power ~1 mwW

Magnetic Field

Gradient 10 - 15 G/cm

Resulting Atom Cloud

Number of Atoms 107 - 10°

Temperature 10 - 100 pK

Density 1010 - 10 atoms/cm3
Magnetic Trapping

After the MOT stage, the atoms are transferred to a purely magnetic trap. This is necessary

because the continuous scattering of photons in the MOT limits the achievable temperature

and density.

Experimental Protocol:

e« MOT Compression and Cooling: Before transferring to the magnetic trap, the MOT is often

compressed by increasing the magnetic field gradient and further cooled using techniques

like polarization gradient cooling. This increases the phase-space density of the atomic

cloud.
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e Optical Pumping: The atoms are optically pumped into a specific hyperfine state that can be
magnetically trapped (a low-field seeking state), typically the |F=1, m_F=-1> or |F=2,
m_F=2> state.

o Trap Loading: The MOT lasers are extinguished, and the magnetic trap is turned on. The
magnetic trap is typically a quadrupole trap, a loffe-Pritchard (IP) trap, or a time-averaged
orbiting potential (TOP) trap. Quadrupole traps are simple but can suffer from Majorana
losses at the trap center. IP and TOP traps are designed to overcome this issue.

Quantitative Data for Magnetic Trapping Stage:

Parameter Quadrupole Trap loffe-Pritchard Trap  Reference
Axial Gradient 150 - 300 G/cm N/A

Radial Gradient 75 - 150 G/cm 150 - 250 G/cm

Bias Field N/A 1-5G

Trap Frequencies w_ax = 21 x 20 Hz, w_ax =21 x 10 Hz, 5]

w_rad = 21 x 200 Hz w_rad =21 x 100 Hz

Number of Trapped

107 - 10° 107 - 10°
Atoms
Temperature 100 - 500 pK 100 - 500 pK

Evaporative Cooling

Evaporative cooling is the final and most critical step to reach the BEC transition temperature.
It works by selectively removing the most energetic atoms from the trap, allowing the remaining
atoms to rethermalize to a lower temperature.

Experimental Protocol (RF-Induced Evaporation):
* RF Antenna: An RF antenna is placed near the trapped atoms.

* RF Knife: An RF field is applied to the atoms. This field drives transitions from the trapped
magnetic sub-level to untrapped sub-levels. The frequency of the RF field determines the
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energy of the atoms that are removed.

o Forced Evaporation: The RF frequency is swept down over time. This "RF knife"
continuously removes the hottest atoms from the trap. As the high-energy tail of the thermal
distribution is removed, the remaining atoms re-thermalize to a lower temperature and higher
density. The RF ramp must be slow enough to allow for sufficient elastic collisions for
rethermalization but fast enough to outpace trap losses.

Quantitative Data for RF-Induced Evaporative Cooling:

Parameter Typical Value Reference
Initial RF Frequency 30 - 50 MHz [5]

Final RF Frequency 1-3MHz [5]

Ramp Duration 10-30s [5]

Initial Atom Number 107 - 10°

Final Atom Number 10° - 106 [5]

Final Temperature <1pK

Phase Space Density >1

Experimental Protocol (Optical Evaporation):

For atoms held in an optical dipole trap, evaporative cooling is achieved by reducing the power
of the trapping laser. This lowers the trap depth, allowing the most energetic atoms to escape.

lll. Visualization of Key Processes
Signaling Pathway for Laser Cooling

The following diagram illustrates the atomic transitions involved in laser cooling of 8’Rb.
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Atomic energy levels and laser transitions for cooling and repumping Rubidium-87.

Logical Relationship of Evaporative Cooling

This diagram shows the iterative process of evaporative cooling.
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Logical flow of the evaporative cooling process.

IV. Observation of the BEC

The formation of the BEC is typically observed using absorption imaging after turning off the
trap and allowing the atom cloud to expand for a few milliseconds (time-of-flight). The
appearance of a dense, narrow peak in the center of the broader thermal cloud is the
characteristic signature of a BEC. This bimodal distribution is a direct consequence of the
macroscopic occupation of the ground state. The shape of the expanding condensate is also

anisotropic, reflecting the shape of the trapping potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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